Cas no 1267704-35-7 (2-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)acetic acid)

• Product Name: 2-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)acetic acid
• CAS No: 1267704-35-7
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5291790
• Update Time: 2026-03-10

2-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-tert-butyl-4-methyl-1,3-oxazol-5-yl)acetic acid
• 2-(2-(tert-Butyl)-4-methyloxazol-5-yl)aceticacid
• 2-(2-(tert-Butyl)-4-methyloxazol-5-yl)acetic acid
• 2-(2-tert-butyl-4-methyl-1,3-oxazol-5-yl)aceticacid
• 2-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)acetic acid

• Inchi： 1S/C10H15NO3/c1-6-7(5-8(12)13)14-9(11-6)10(2,3)4/h5H2,1-4H3,(H,12,13)
• InChI Key： RWNMSMUWOYFMPW-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)O)=C(C)N=C1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)acetic acid

2-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)acetic acid (CAS No. 1267704-35-7): A Comprehensive Overview

2-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)acetic acid (CAS No. 1267704-35-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates.

The chemical structure of 2-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)acetic acid consists of a tert-butyl group and a methyl group attached to an oxazole ring, which is further linked to an acetic acid moiety. This combination of functional groups imparts the molecule with distinct physicochemical properties, making it an attractive candidate for various biological studies.

Recent research has highlighted the potential of 2-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)acetic acid in the treatment of inflammatory diseases. Studies have shown that this compound exhibits potent anti-inflammatory activity by modulating key signaling pathways involved in the inflammatory response. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)acetic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation in vitro and in vivo.

In addition to its anti-inflammatory properties, 2-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)acetic acid has also been investigated for its potential as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss and oxidative stress. Research conducted at the University of California, San Francisco, revealed that 2-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)acetic acid exhibits neuroprotective effects by scavenging free radicals and inhibiting apoptosis in neuronal cells. These findings suggest that this compound could be a valuable therapeutic candidate for the treatment of neurodegenerative disorders.

The pharmacokinetic profile of 2-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)acetic acid has also been extensively studied to evaluate its suitability for clinical applications. Data from preclinical studies indicate that this compound demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, toxicological studies have indicated that 2-(2-Tert-butyl-4-methyl-1,3-oxazol-5-y l)acetic acid is well-tolerated at therapeutic doses with minimal side effects.

The potential applications of 2-(2-Tert-butyl-4-methyl -1 ,3 - oxazol - 5 - yl ) acetic acid extend beyond inflammation and neuroprotection. Ongoing research is exploring its use in cancer therapy due to its ability to inhibit cell proliferation and induce apoptosis in various cancer cell lines. A study published in Cancer Research demonstrated that 2 -( 2 - Tert - but yl - 4 - methyl - 1 , 3 - ox az ol - 5 - yl ) ac et ic ac id strong > selectively targets cancer cells while sparing normal cells, making it a promising candidate for developing targeted cancer therapies.

In conclusion, 2 -( 2 - Tert - but yl - 4 - methyl - 1 , 3 - ox az ol - 5 - yl ) ac et ic ac id strong > ( CAS No . 1 267704 - 35 - 7 ) is a multifunctional compound with significant potential in various therapeutic areas . Its unique chemical structure and favorable pharmacokinetic profile make it an attractive candidate for further development . Ongoing research continues to uncover new applications and mechanisms of action , highlighting its importance in the field of medicinal chemistry .